![molecular formula C14H11N3O2S2 B2526111 N-(6,7-dihydro-4H-pyrano[4,3-d]thiazol-2-yl)benzo[d]thiazole-6-carboxamide CAS No. 1421477-30-6](/img/structure/B2526111.png)
N-(6,7-dihydro-4H-pyrano[4,3-d]thiazol-2-yl)benzo[d]thiazole-6-carboxamide
Overview
Description
N-(6,7-dihydro-4H-pyrano[4,3-d]thiazol-2-yl)benzo[d]thiazole-6-carboxamide, also known as DPTB, is a heterocyclic compound that has gained significant attention in scientific research due to its potential therapeutic applications.
Scientific Research Applications
Medicinal Chemistry and Drug Development
The compound’s unique structure makes it an attractive candidate for drug discovery. Researchers have explored its potential as an antileishmanial agent, which could help combat leishmaniasis, a parasitic disease transmitted by sandflies . Additionally, its antimalarial activity has been investigated, suggesting a role in addressing malaria infections . Further studies are needed to optimize its pharmacological properties and enhance its efficacy.
Antitumor and Anticancer Properties
Preliminary investigations indicate that this compound possesses antitumor and anticancer activities . Its ability to inhibit cancer cell growth and induce apoptosis warrants further exploration. Researchers are keen on understanding the underlying mechanisms and identifying potential targets for cancer therapy.
Antioxidant Potential
The compound exhibits antioxidant properties, which are crucial for protecting cells from oxidative stress and preventing various diseases . Its radical-scavenging ability may contribute to overall health and well-being.
Anti-Inflammatory Effects
Inflammation plays a central role in many diseases. This compound has shown anti-inflammatory activity , making it relevant for conditions such as arthritis, cardiovascular diseases, and neurodegenerative disorders.
Antimicrobial Applications
The compound’s derivatives have been evaluated for antimicrobial potential. For instance, certain analogs demonstrated good antimicrobial activity against bacteria such as Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa, and Salmonella typhi . These findings suggest its utility in combating bacterial infections.
Other Biological Activities
Beyond the mentioned applications, this compound family has been associated with psychotropic, estrogenic, and antiallergic effects . These diverse activities underscore its potential in various therapeutic contexts.
Mechanism of Action
In terms of pharmacokinetics, the compound’s properties such as its high gastrointestinal absorption, low skin permeation, and its status as a P-glycoprotein substrate could influence its bioavailability .
Environmental factors that could influence the compound’s action, efficacy, and stability include temperature, light, and pH. For instance, some compounds are sensitive to light and may degrade or lose their activity when exposed to certain wavelengths .
properties
IUPAC Name |
N-(6,7-dihydro-4H-pyrano[4,3-d][1,3]thiazol-2-yl)-1,3-benzothiazole-6-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11N3O2S2/c18-13(8-1-2-9-11(5-8)20-7-15-9)17-14-16-10-3-4-19-6-12(10)21-14/h1-2,5,7H,3-4,6H2,(H,16,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UVHUCZZNVHNSSL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC2=C1N=C(S2)NC(=O)C3=CC4=C(C=C3)N=CS4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11N3O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(Piperazin-1-yl)benzo[d]oxazole hydrochloride](/img/structure/B2526030.png)
![2-(dibutylamino)-1-{2,7-dichloro-9-[(4-chlorophenyl)methylidene]-9H-fluoren-4-yl}ethan-1-ol](/img/no-structure.png)
![N-(3-chloro-4-fluorophenyl)-2-((8-ethyl-3-(p-tolyl)-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)acetamide](/img/structure/B2526040.png)
![[3-(Difluoromethyl)-1-methylpyrazol-4-yl]-[4-[4-(trifluoromethyl)pyrimidin-2-yl]oxypiperidin-1-yl]methanone](/img/structure/B2526044.png)
![N-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-(3-methylphenoxy)acetamide](/img/structure/B2526047.png)
![6-Amino-2-oxo-1-phenyl-5-[(3,4,5-trimethoxyphenyl)methylideneamino]pyrimidine-4-carbonitrile](/img/structure/B2526048.png)
![(4-(2-Methyl-6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)(4,5,6,7-tetrahydrobenzo[d]isoxazol-3-yl)methanone](/img/structure/B2526049.png)
